2-(3-Bromophenyl)-1,3,4-oxadiazole
Overview
Description
“2-(3-Bromophenyl)-1,3,4-oxadiazole” is an organic compound. It’s a derivative of phenylacetic acid containing a bromine atom in the para position .
Molecular Structure Analysis
The molecular structure of “2-(3-Bromophenyl)-1,3,4-oxadiazole” is confirmed by FTIR, 1H and 13C NMR, and MS spectroscopies . The single crystal of the compound is analyzed by X-ray diffraction and the conformational analysis is performed .Physical And Chemical Properties Analysis
The physical form of “2-(3-Bromophenyl)-1,3,4-oxadiazole” is a light yellow solid . The molecular weight is 224.06 .Scientific Research Applications
Organic Electroluminescent Device Materials
The heterocyclic structure of 2-(3-Bromophenyl)-1,3,4-oxadiazole is significant in the development of organic electroluminescent (EL) materials. These materials are crucial for the production of organic light-emitting diodes (OLEDs), which are used in display and lighting technologies. The compound’s ability to transport electrons and holes makes it a candidate for use in the emissive layer of OLEDs, potentially improving the efficiency and lifespan of these devices .
Pharmaceutical Research
In pharmaceutical research, 2-(3-Bromophenyl)-1,3,4-oxadiazole derivatives have been explored for their potential biological activities. The presence of the oxadiazole ring can contribute to various pharmacological properties, such as kinase inhibition, which is relevant in the treatment of cancers and inflammatory diseases. The bromophenyl group can further enhance these properties by facilitating binding interactions with biological targets .
Synthesis of Fused Heterocycles
This compound serves as a precursor in the synthesis of fused heterocycles, which are core structures in many biologically active molecules. The bromine atom in 2-(3-Bromophenyl)-1,3,4-oxadiazole can undergo various cross-coupling reactions, enabling the construction of complex molecular architectures. This is particularly useful in the synthesis of diverse libraries of compounds for high-throughput screening in drug discovery .
Antitubercular Agents
A derivative of the imidazo[2,1-b]oxazole skeleton, which can be synthesized from 2-(3-Bromophenyl)-1,3,4-oxadiazole, is a key fragment in the antitubercular drug delamanid. This drug is effective against multi-resistant strains of tuberculosis, highlighting the importance of 2-(3-Bromophenyl)-1,3,4-oxadiazole in the synthesis of life-saving medications .
Safety and Hazards
properties
IUPAC Name |
2-(3-bromophenyl)-1,3,4-oxadiazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5BrN2O/c9-7-3-1-2-6(4-7)8-11-10-5-12-8/h1-5H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WKAUICDGONASOP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Br)C2=NN=CO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5BrN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80359649 |
Source
|
| Record name | 2-(3-bromophenyl)-1,3,4-oxadiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80359649 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
225.04 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-Bromophenyl)-1,3,4-oxadiazole | |
CAS RN |
5378-34-7 |
Source
|
| Record name | 2-(3-bromophenyl)-1,3,4-oxadiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80359649 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-(3-bromophenyl)-1,3,4-oxadiazole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![12H-quinoxalino[2,3-b][1,4]benzothiazine](/img/structure/B181861.png)
